![molecular formula C20H18N2O B1258903 3-hex-1-ynyl-5H-indazolo[2,3-a][3,1]benzoxazine](/img/structure/B1258903.png)
3-hex-1-ynyl-5H-indazolo[2,3-a][3,1]benzoxazine
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Overview
Description
3-hex-1-ynyl-5H-indazolo[2,3-a][3,1]benzoxazine is a member of indazoles.
Scientific Research Applications
Synthesis and Chemical Properties
Facile Synthesis of New Compounds : A study by Butler et al. (2008) focused on synthesizing novel analogues of 5H-indazolo[3,2-b]benzo[d]-1,3-oxazine, including a series of new compounds, via two subsequent intramolecular heterocyclizations. This reaction was crucial for generating new compounds for biological screening (Butler, Solano, Robins, Haddadin, & Kurth, 2008).
Chloro-Derivatives and Structural Analysis : Lindsey (1972) explored the treatment of azobenzene-2,2′-dicarboxylic acid with phosphorus pentachloride, leading to the formation of chloro-derivatives of indazolo[2,3-a][3,1]benzoxazin-5-one and related compounds. The study's focus was on understanding the chemical structure and reactions of these derivatives (Lindsey, 1972).
Novel Hexahydro-5H-Indazolo Derivatives : Al-Khamees and Grayshan (1985) detailed the synthesis of novel hexahydro-5H-indazolo[2,3-d][1,4] benzodiazepin-6(7H)-ones. Their research contributes to the synthesis of tetracyclic structures containing the indazole ring (Al-Khamees & Grayshan, 1985).
Pharmacological Properties
Mineralocorticoid Receptor Antagonists : Hasui et al. (2011) identified benzoxazin-3-one derivatives as potent, nonsteroidal mineralocorticoid receptor antagonists, indicating a potential application in treating cardiovascular diseases such as hypertension and congestive heart failure (Hasui, Matsunaga, Ora, Ohyabu, Nishigaki, Imura, Igata, Matsui, Motoyaji, Tanaka, Habuka, Sogabe, Ono, Siedem, Tang, Gauthier, De Meese, Boyd, & Fukumoto, 2011).
Benzoxazin-3-One Derivatives as Pharmacological Probes : Poupaert et al. (2005) discussed the use of benzoxazin-3-one heterocycles in medicinal chemistry, highlighting their applications in developing analgesic, anti-inflammatory, antipsychotic, and neuroprotective compounds (Poupaert, Carato, Colacino, & Yous, 2005).
Antibacterial and Antifungal Properties : Fawzy, Ghobashy, and El-ziaty (2012) synthesized new quinazolin-4(3H)-one derivatives with antimicrobial activity, highlighting the potential use of these compounds in treating bacterial and fungal infections (Fawzy, Ghobashy, & El-ziaty, 2012).
Properties
Molecular Formula |
C20H18N2O |
---|---|
Molecular Weight |
302.4 g/mol |
IUPAC Name |
3-hex-1-ynyl-5H-indazolo[2,3-a][3,1]benzoxazine |
InChI |
InChI=1S/C20H18N2O/c1-2-3-4-5-8-15-11-12-19-16(13-15)14-23-20-17-9-6-7-10-18(17)21-22(19)20/h6-7,9-13H,2-4,14H2,1H3 |
InChI Key |
PMRYXVLUXDPVDQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC#CC1=CC2=C(C=C1)N3C(=C4C=CC=CC4=N3)OC2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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